![molecular formula C13H18ClN B6277559 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride CAS No. 2763759-07-3](/img/no-structure.png)
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride
Overview
Description
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride, commonly known as Phenylcyclohexylamine (PCP), is a dissociative anesthetic drug that was first synthesized in the 1920s. It is a white crystalline powder that is soluble in water and has been used in scientific research for its ability to induce dissociative states in animals.
Mechanism of Action
The exact mechanism of action of 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride is not fully understood, but it is known to act as a non-competitive antagonist of the NMDA receptor. This results in a decrease in the activity of the receptor, leading to a decrease in the transmission of excitatory signals in the brain. 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride also acts as an agonist at the sigma receptor, which is involved in the regulation of a variety of physiological processes.
Biochemical and Physiological Effects:
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has a number of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It also affects the release of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. These effects are thought to contribute to the dissociative and hallucinogenic properties of the drug.
Advantages and Limitations for Lab Experiments
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. It also induces dissociative states in animals, which can be useful for studying the effects of dissociative anesthetics on the brain and behavior. However, 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride also has several limitations. It is highly toxic and can be dangerous to handle, and its effects on animals can be unpredictable and difficult to control.
Future Directions
There are several potential future directions for research on 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride. One area of interest is the development of new drugs that target the NMDA receptor, which could have therapeutic potential for a variety of neurological disorders. Another area of research is the investigation of the effects of 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride on the immune system, which has been shown to be modulated by the sigma receptor. Additionally, further studies are needed to fully understand the mechanisms of action of 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride and its effects on the brain and behavior.
Synthesis Methods
The synthesis of 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of cyclohexylamine with phenyl magnesium bromide, followed by the addition of hydrochloric acid to form the hydrochloride salt. This method was first described by Victor Maddox in 1956 and has since been modified to improve yield and purity.
Scientific Research Applications
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has been used extensively in scientific research for its ability to induce dissociative states in animals. It has been used to study the effects of dissociative anesthetics on the brain and behavior, as well as to investigate the mechanisms of action of these drugs. 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride has also been used as a tool to study the N-methyl-D-aspartate (NMDA) receptor, a key target for many drugs used in the treatment of neurological disorders.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of bicyclo[1.1.1]pentan-1-amine with 2-phenylethyl bromide in the presence of a base to form the desired product. The reaction is carried out under reflux conditions in an appropriate solvent.", "Starting Materials": [ "Bicyclo[1.1.1]pentan-1-amine", "2-phenylethyl bromide", "Base", "Solvent" ], "Reaction": [ "Step 1: Dissolve bicyclo[1.1.1]pentan-1-amine in the solvent and add the base.", "Step 2: Heat the mixture under reflux conditions for a specific time.", "Step 3: Add 2-phenylethyl bromide to the reaction mixture and continue heating under reflux conditions.", "Step 4: Isolate the product by filtration and wash with an appropriate solvent.", "Step 5: Dry the product and obtain the desired compound as a hydrochloride salt." ] } | |
CAS RN |
2763759-07-3 |
Product Name |
3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine hydrochloride |
Molecular Formula |
C13H18ClN |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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